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Compound of Interest

Compound Name: 2,5-Diaminotoluene sulfate

Cat. No.: B3419306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,5-Diaminotoluene sulfate (CAS 615-

50-9), a chemical compound with significant applications in various industrial and research

settings. This document collates essential data on its physicochemical properties, toxicological

profile, safety and handling protocols, and established applications. Detailed experimental

methodologies are also provided to support laboratory and research activities.

Core Physicochemical Properties
2,5-Diaminotoluene sulfate is an organic sulfate salt.[1][2] It is the sulfate salt of toluene-2,5-

diamine.[3] The compound is typically encountered as a light tan to light purple powder.[1][3][4]
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Property Value Source(s)

CAS Number 615-50-9 [2][5]

Molecular Formula C7H12N2O4S [1][3][6][7]

Molecular Weight 220.25 g/mol [1][7][8]

Appearance Light tan to light purple powder [1][3][4]

Melting Point >300 °C [2][3]

Decomposition Temperature >250 °C [5]

Solubility

Water: 5.03 g/L (20 °C)

Ethanol: 1 < S < 10 g/L DMSO:

5 < S < 15 g/L Acetone/Water

(1:1): < 1 g/L

[3]

pH
2.47 (saturated aqueous

solution at 20 °C)
[3][9]

Toxicological Profile
2,5-Diaminotoluene sulfate is classified as toxic if swallowed and harmful in contact with skin

or if inhaled.[5][10][11][12] It is also recognized as a skin sensitizer and is toxic to aquatic life

with long-lasting effects.[5][10][12]

Toxicity Metric Value Species Source(s)

Oral LD50 98 - 102 mg/kg bw Rat [10][11][12]

Dermal LD50 > 5000 mg/kg bw Rabbit [10][11]

Inhalation LC50 0.99 mg/L air - [10][11]

Toxicity to Fish (LC50) 1.08 mg/L (96 h) Danio rerio [11]

Toxicity to Daphnia

(EC50)
1.19 mg/L (48 h) Daphnia magna [11]

Key Toxicological Endpoints:
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Skin and Eye Irritation: The substance is considered mildly irritating to the eyes and skin.[11]

Rabbits exhibited a slight dermal irritation response after exposure to a 2.5% solution.[13]

Sensitization: Repeated or prolonged contact may cause skin sensitization.[11] It is classified

as a skin sensitizer in both laboratory animals and humans.[13]

Carcinogenicity: While some derivatives of diaminotoluene are known carcinogens, studies

on 2,5-Diaminotoluene sulfate have shown it to be noncarcinogenic to rats and mice in

both oral and dermal exposure studies.[13]

Reproductive Toxicity: At high oral doses (80 mg/kg/day), it was toxic to pregnant rats and

their embryos; however, doses between 10 and 50 mg/kg/day did not result in congenital or

maternal abnormalities.[13]

Safety, Handling, and GHS Classification
Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling

2,5-Diaminotoluene sulfate.

Hazard Class Hazard Statement GHS Pictogram

Acute Toxicity (Oral), Category

3
H301: Toxic if swallowed 💀

Acute Toxicity (Dermal),

Category 4

H312: Harmful in contact with

skin
❗

Acute Toxicity (Inhalation),

Category 4
H332: Harmful if inhaled ❗

Skin Sensitization, Category 1
H317: May cause an allergic

skin reaction
❗

Hazardous to the Aquatic

Environment (Chronic),

Category 2

H411: Toxic to aquatic life with

long lasting effects
🌳
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Personal Protective Equipment (PPE) and Engineering
Controls

Engineering Controls: Use only in a chemical fume hood.[4][14] Facilities should be

equipped with an eyewash station and a safety shower.[4]

Eye/Face Protection: Wear safety goggles.[11]

Skin Protection: Wear protective gloves and clothing.[11]

Respiratory Protection: Use local exhaust or a breathing protection apparatus.[11]

First Aid Measures
If Swallowed: Do NOT induce vomiting.[4][14] Immediately call a POISON CENTER or

doctor.[5][11]

If on Skin: Wash off immediately with plenty of water for at least 15 minutes.[4][14] Remove

contaminated clothing and wash it before reuse.[4]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[4][11] If breathing is difficult, give oxygen.[4]

If in Eyes: Rinse immediately with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[4] Seek medical advice.[14]

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or chemical

foam.[14]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide

(CO2), and sulfur oxides.[11][14]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://pim-resources.coleparmer.com/sds/26881.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0738814&productDescription=25-DIAMINOTOLUENE+SFAT+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/26881.pdf
https://www.chemicalbook.com/msds/2-5-diaminotoluene-sulfate.pdf
https://www.chemicalbook.com/msds/2-5-diaminotoluene-sulfate.pdf
https://www.chemicalbook.com/msds/2-5-diaminotoluene-sulfate.pdf
https://pim-resources.coleparmer.com/sds/26881.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0738814&productDescription=25-DIAMINOTOLUENE+SFAT+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/104540-SDS-EN.pdf
https://www.chemicalbook.com/msds/2-5-diaminotoluene-sulfate.pdf
https://pim-resources.coleparmer.com/sds/26881.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0738814&productDescription=25-DIAMINOTOLUENE+SFAT+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/26881.pdf
https://pim-resources.coleparmer.com/sds/26881.pdf
https://www.chemicalbook.com/msds/2-5-diaminotoluene-sulfate.pdf
https://pim-resources.coleparmer.com/sds/26881.pdf
https://pim-resources.coleparmer.com/sds/26881.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0738814&productDescription=25-DIAMINOTOLUENE+SFAT+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0738814&productDescription=25-DIAMINOTOLUENE+SFAT+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-5-diaminotoluene-sulfate.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0738814&productDescription=25-DIAMINOTOLUENE+SFAT+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0738814&productDescription=25-DIAMINOTOLUENE+SFAT+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification

Prevention (P-Statements)

Response (P-Statements)
H301 Toxic if swallowed

P270: Do not eat, drink or smoke when using

requires

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER

leads to

H312/H332 Harmful in contact with skin or if inhaled

P261: Avoid breathing dust
requires

P280: Wear protective gloves/clothingrequires

P302+P352: IF ON SKIN: Wash with plenty of water

leads to

H317 May cause an allergic skin reaction

requires

P333+P317: If skin irritation or rash occurs: Get medical help

leads to

H411 Toxic to aquatic life with long lasting effects

P273: Avoid release to the environment

requires

P391: Collect spillage

leads to

Click to download full resolution via product page

Caption: Hazard classification and corresponding precautionary measures.
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Applications and Uses
2,5-Diaminotoluene sulfate is a versatile chemical intermediate with several key applications:

Hair Dyes: It is a primary ingredient in permanent oxidative hair dye formulations, used to

produce a wide range of colors including black, brown, blonde, and grey shades.[3][8][15] It

is used at concentrations of 0.1% to 4.0% in hair dyes and colors.[1][3]

Dye Production: It serves as an intermediate in the synthesis of various dyes for textiles,

furs, leather, wood stains, and pigments.[1][3][15] Specifically, it is used to produce CI Basic

Red 2 and CI Acid Brown 103.[3]

Other Industrial Uses: It finds application in photographic paper processing and in the

production of polyurethanes.[8][15]

Experimental Protocols
First Aid Experimental Workflow
In the event of accidental exposure, the following workflow should be initiated immediately.
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Initial Assessment

Immediate Actions

Exposure Occurs

Determine Exposure Route

Skin Contact:
- Remove contaminated clothing

- Flush with water for 15 min

Skin

Eye Contact:
- Flush with water for 15 min

- Lift eyelids

Eyes

Inhalation:
- Move to fresh air

- Provide oxygen if needed

Inhalation

Ingestion:
- DO NOT induce vomiting

- Give 2-4 cups of milk/water

Ingestion

Seek Immediate Medical Attention

Call POISON CENTER immediately

Click to download full resolution via product page

Caption: First aid workflow for exposure incidents.

Analytical Methods for Detection
Analytical methods for the determination of 2,5-Diaminotoluene in hair dyes have been

established:

Thin-Layer Chromatography (TLC):

Extraction: Extract the aromatic amines, including 2,5-diaminotoluene, from the hair dye

sample using methanol.

Separation: Perform separation of the extracted components using thin-layer

chromatography.

Visualization: Visualize the separated amines using para-dimethylaminobenzaldehyde.[1]
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Gas Chromatography (GC):

Gas chromatography can be employed for the determination of isomeric diaminotoluenes.

[1]

Synthesis Method Overview
A patented method describes the preparation of high-quality 2,5-Diaminotoluene sulfate.[16]

The process focuses on the effective separation of the product from the byproduct o-toluidine.
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Purification Path A Purification Path B

Raw Material:
2-Aminoazotoluene

Reduction Step:
- Use reducing metal (Fe, Zn)

- Azo bond rupture

Separation:
- Distill off byproduct (o-toluidine)

- Filter out metal sludge

Alkaline Extraction

Path A

Add Sulfuric Acid to Filtrate

Path B

Adsorption & Decolorization

React with Sulfuric Acid

High-Quality 2,5-TDAS
(Yield: 70-86%)

Filter Crude 2,5-TDAS

Repeated Adsorption & Decolorization
(Acidic/Alkaline Activated Carbon)

High-Quality 2,5-TDAS
(Yield: 65-76%)

Click to download full resolution via product page

Caption: Overview of a synthesis method for 2,5-Diaminotoluene sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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